![molecular formula C11H11N3O4 B7555809 2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid](/img/structure/B7555809.png)
2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid
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Overview
Description
2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid, also known as POMA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. POMA is a derivative of oxadiazole, which is a heterocyclic compound that contains nitrogen and oxygen atoms in its ring structure. The synthesis method of POMA involves the reaction of 3-(pyridin-4-ylmethyl)-1,2,4-oxadiazole-5-carboxylic acid with methanol and hydrochloric acid.
Mechanism of Action
The mechanism of action of 2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to inhibit the activity of cyclooxygenase-2, which is an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. This compound has also been shown to have antitumor activity in vitro and in vivo. However, the biochemical and physiological effects of this compound in humans are not fully understood.
Advantages and Limitations for Lab Experiments
One advantage of 2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid is that it is relatively easy to synthesize and purify. Another advantage is that it has been shown to have anti-inflammatory, analgesic, and antitumor properties in various animal models. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in humans.
Future Directions
There are several future directions for the research on 2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid. One direction is to further investigate its mechanism of action in order to better understand how it exerts its anti-inflammatory, analgesic, and antitumor effects. Another direction is to test its efficacy in humans in order to determine whether it has potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, future research could explore the potential of this compound as a starting point for the development of new drugs with improved efficacy and fewer side effects.
Synthesis Methods
The synthesis method of 2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid involves the reaction of 3-(pyridin-4-ylmethyl)-1,2,4-oxadiazole-5-carboxylic acid with methanol and hydrochloric acid. The reaction takes place under reflux conditions and produces this compound as a white solid. The purity of this compound can be improved by recrystallization from ethanol.
Scientific Research Applications
2-[[3-(Pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been shown to have anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. This compound has also been shown to have antitumor activity, which makes it a potential candidate for the treatment of cancer.
properties
IUPAC Name |
2-[[3-(pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-yl]methoxy]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O4/c15-11(16)7-17-6-10-13-9(14-18-10)5-8-1-3-12-4-2-8/h1-4H,5-7H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFTNJEKZDYSTPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC2=NOC(=N2)COCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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